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Zederone Zederone Zederone belongs to the class of organic compounds known as germacrane sesquiterpenoids. These are sesquiterpenoids having the germacrane skeleton, with a structure characterized by a cyclodecane ring substituted with an isopropyl and two methyl groups. Zederone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, zederone is primarily located in the membrane (predicted from logP).
Brand Name: Vulcanchem
CAS No.: 7727-79-9
VCID: VC0209137
InChI: InChI=1S/C15H18O3/c1-9-5-4-6-15(3)14(18-15)13(16)12-10(2)8-17-11(12)7-9/h5,8,14H,4,6-7H2,1-3H3/b9-5+
SMILES: CC1=CCCC2(C(O2)C(=O)C3=C(C1)OC=C3C)C
Molecular Formula: C15H18O3
Molecular Weight: 246.3 g/mol

Zederone

CAS No.: 7727-79-9

Reference Standards

VCID: VC0209137

Molecular Formula: C15H18O3

Molecular Weight: 246.3 g/mol

Zederone - 7727-79-9

CAS No. 7727-79-9
Product Name Zederone
Molecular Formula C15H18O3
Molecular Weight 246.3 g/mol
IUPAC Name (8E)-5,9,14-trimethyl-4,12-dioxatricyclo[9.3.0.03,5]tetradeca-1(11),8,13-trien-2-one
Standard InChI InChI=1S/C15H18O3/c1-9-5-4-6-15(3)14(18-15)13(16)12-10(2)8-17-11(12)7-9/h5,8,14H,4,6-7H2,1-3H3/b9-5+
Standard InChIKey CVIVANCKIBYAOP-WEVVVXLNSA-N
Isomeric SMILES C/C/1=C\CCC2(C(O2)C(=O)C3=C(C1)OC=C3C)C
SMILES CC1=CCCC2(C(O2)C(=O)C3=C(C1)OC=C3C)C
Canonical SMILES CC1=CCCC2(C(O2)C(=O)C3=C(C1)OC=C3C)C
Appearance Powder
Melting Point 153.5-154°C
Physical Description Solid
Description Zederone belongs to the class of organic compounds known as germacrane sesquiterpenoids. These are sesquiterpenoids having the germacrane skeleton, with a structure characterized by a cyclodecane ring substituted with an isopropyl and two methyl groups. Zederone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, zederone is primarily located in the membrane (predicted from logP).
Synonyms zederone
PubChem Compound 11492496
Last Modified Dec 23 2021
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